Cas no 316131-10-9 (2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol)

• Product Name: 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol
• CAS No: 316131-10-9
• MF: C₁₃H₉FN₂O₃
• MW: 260.220566511154
• CID: 3047516
• PubChem ID: 710206
• Update Time: 2025-09-28

2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol
• 2-[(4-fluorophenyl)iminomethyl]-4-nitrophenol
• STL069566
• BBL023806
• 2-[(E)-[(4-fluorophenyl)imino]methyl]-4-nitrophenol
• 2-(((4-Fluorophenyl)imino)methyl)-4-nitrophenol
• 2-{(E)-[(4-fluorophenyl)imino]methyl}-4-nitrophenol
• AKOS000503332
• 316131-10-9
• VS-07519
• SCHEMBL22624760

• Inchi： 1S/C13H9FN2O3/c14-10-1-3-11(4-2-10)15-8-9-7-12(16(18)19)5-6-13(9)17/h1-8,17H
• InChI Key： BZFOIXXBYDIQTE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C=C1C=NC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 260.05972032g/mol
• Monoisotopic Mass: 260.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol

Recent Advances in the Study of 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol (CAS: 316131-10-9)

The compound 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol (CAS: 316131-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This Schiff base derivative, characterized by its unique structural features, has shown promising potential in various applications, including antimicrobial activity, enzyme inhibition, and as a precursor for more complex pharmaceutical agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the antimicrobial properties of 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membranes, leading to cell lysis. This finding is particularly significant given the growing concern over antibiotic resistance and the need for novel antimicrobial agents.

In addition to its antimicrobial activity, recent research has explored the compound's potential as an enzyme inhibitor. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol exhibits inhibitory effects on certain kinases involved in inflammatory pathways. This suggests its potential utility in developing anti-inflammatory drugs. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potency.

The synthesis and structural optimization of 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol have also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthesis route that improves the scalability and purity of the compound. The authors utilized green chemistry principles, minimizing the use of hazardous solvents and reducing waste generation. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary in vivo studies have indicated rapid clearance, necessitating the development of prodrug formulations or structural modifications to enhance its therapeutic profile. Researchers are also exploring its potential synergies with existing drugs to improve efficacy and reduce side effects.

In conclusion, 2-{[(4-Fluorophenyl)imino]methyl}-4-nitrophenol (CAS: 316131-10-9) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its antimicrobial and enzyme inhibitory properties, coupled with advancements in synthesis methodologies, underscore its potential for therapeutic applications. Future research should focus on addressing its pharmacokinetic limitations and expanding its scope of use in drug development.